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Compound of Interest

Compound Name: Lp-PLA2-IN-1

Cat. No.: B607807 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling the lipoprotein-associated

phospholipase A2 inhibitor, Lp-PLA2-IN-1. The following procedural guidance is based on best

practices for handling similar novel chemical compounds in a laboratory setting, in the absence

of a specific Safety Data Sheet (SDS) for this compound. Information from a related compound,

Lp-PLA2-IN-5, is used as a surrogate for potential hazards.

Chemical Identifier and Properties
A summary of the known quantitative data for Lp-PLA2-IN-1 is presented below.
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Property Value Source

Chemical Name Lp-PLA2-IN-1 MedChemExpress

Molecular Formula C₂₁H₁₇F₅N₄O₃ [1]

Molecular Weight 468.38 g/mol [1]

CAS Number 1420367-28-7 [1]

Appearance
Solid (White to off-white

powder)
[1]

Storage (Powder)
-20°C for 3 years, or 4°C for 2

years
[1]

Storage (Solvent)
-80°C for 2 years, or -20°C for

1 year
[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Lp-PLA2-IN-1 is not publicly available, the SDS

for a similar compound, Lp-PLA2-IN-5, indicates potential hazards such as being harmful if

swallowed and very toxic to aquatic life with long-lasting effects[2]. Therefore, it is prudent to

handle Lp-PLA2-IN-1 with a high degree of caution.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Respiratory Protection: A respirator is not typically required under normal use with adequate

ventilation. If handling large quantities or if dust/aerosol formation is likely, a NIOSH-

approved respirator is recommended.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/Lp-PLA2--IN-1.html
https://www.medchemexpress.com/Lp-PLA2--IN-1.html
https://www.medchemexpress.com/Lp-PLA2--IN-1.html
https://www.medchemexpress.com/Lp-PLA2--IN-1.html
https://www.medchemexpress.com/Lp-PLA2--IN-1.html
https://www.medchemexpress.com/Lp-PLA2--IN-1.html
https://www.benchchem.com/product/b607807?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC49754.html
https://www.benchchem.com/product/b607807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for safely handling Lp-PLA2-IN-1 from receipt to disposal.

Receiving and Storage:

Upon receipt, verify the integrity of the container.

Store the compound in a tightly sealed container in a cool, well-ventilated area, adhering

to the temperature guidelines in the table above[1].

Keep away from direct sunlight and sources of ignition[2].

Preparation of Solutions:

All handling of the solid compound and preparation of stock solutions should be performed

in a chemical fume hood.

Avoid the formation of dust and aerosols[2].

Use appropriate solvents as recommended by the supplier. For Lp-PLA2-IN-1, ethanol

can be used to prepare solutions[1].

Do not eat, drink, or smoke while handling the chemical[2].

Experimental Use:

Conduct all experiments involving Lp-PLA2-IN-1 in a well-ventilated area, preferably a

fume hood.

Avoid contact with skin and eyes[2]. In case of accidental contact, flush the affected area

with copious amounts of water and seek medical attention.

Wash hands thoroughly after handling[2].

Disposal Plan
Waste Collection:
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Collect all waste materials containing Lp-PLA2-IN-1 (e.g., unused solutions, contaminated

consumables) in a designated, labeled hazardous waste container.

Given the potential for aquatic toxicity, avoid release into the environment[2].

Waste Disposal:

Dispose of chemical waste through an approved waste disposal plant, following all local,

state, and federal regulations[2]. Do not dispose of down the drain.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of Lp-PLA2-IN-1.
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Caption: Workflow for Safe Handling of Lp-PLA2-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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